Cas no 62948-80-5 (Ammonium-15N hydroxide Solution ~14 N in H2O, 98 Atom % 15N)

Ammonium-15N hydroxide solution (~14 N in H2O, 98 atom % 15N) is a highly enriched nitrogen-15 compound used in isotopic labeling and tracer studies. The product’s high isotopic purity (98 atom % 15N) ensures minimal interference from natural abundance nitrogen, making it ideal for NMR spectroscopy, metabolic research, and environmental studies. The aqueous solution format (~14 N concentration) provides convenient handling and precise dilution for experimental applications. Its stability and consistency support reproducible results in analytical and synthetic chemistry. This reagent is particularly valuable in investigations requiring nitrogen tracking, such as protein dynamics, nitrogen cycling, and stable isotope probing.
Ammonium-15N hydroxide Solution ~14 N in H2O, 98 Atom % 15N structure
62948-80-5 structure
Product Name:Ammonium-15N hydroxide Solution ~14 N in H2O, 98 Atom % 15N
CAS No:62948-80-5
MF:H5NO
MW:36.0392091274261
CID:958379
PubChem ID:24872322
Update Time:2025-05-20

Ammonium-15N hydroxide Solution ~14 N in H2O, 98 Atom % 15N Chemical and Physical Properties

Names and Identifiers

    • ammonium-15n hydroxide
    • azane,hydrate
    • (~15~N)ammonium hydroxide
    • Ammonium-15N hydroxide solution
    • 15N Labeled ammonium hydroxide
    • 62948-80-5
    • AMMONIUM-15NHYDROXIDE(3NINH2O)
    • AMMONIUM-15N HYDROXIDE (3N IN H2O)
    • Ammonium-15N hydroxide Solution ~14 N in H2O, 98 Atom % 15N
    • MFCD00084193
    • Ammonium-(15-N) hydroxide solution
    • azanium;hydroxide
    • MDL: MFCD00084193
    • Inchi: 1S/H3N.H2O/h1H3;1H2/i1+1;
    • InChI Key: VHUUQVKOLVNVRT-YTBWXGASSA-N
    • SMILES: [OH-].[15NH4+]

Computed Properties

  • Exact Mass: 36.034148677g/mol
  • Monoisotopic Mass: 36.034148677g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 2
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • Color/Form: solid
  • Refractive Index: n20/D 1.336
  • Color/Form: ~3 N in H2O
  • Solubility: Not available

Ammonium-15N hydroxide Solution ~14 N in H2O, 98 Atom % 15N Security Information

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Ammonium-15N hydroxide Solution ~14 N in H2O, 98 Atom % 15N Related Literature

Additional information on Ammonium-15N hydroxide Solution ~14 N in H2O, 98 Atom % 15N

Introduction to Ammonium-15N hydroxide Solution ~14 N in H2O, 98 Atom % 15N and Its Applications in Modern Chemical Research

The compound with the CAS number 62948-80-5, known as Ammonium-15N hydroxide Solution ~14 N in H2O, 98 Atom % 15N, is a specialized isotope-labeled chemical reagent that has garnered significant attention in the field of chemical biology and pharmaceutical research. This solution, characterized by its high purity and isotopic enrichment, plays a pivotal role in various scientific applications, particularly in the study of nitrogen dynamics in biological systems. The use of 15N-labeled compounds has become increasingly indispensable for researchers aiming to unravel the complex metabolic pathways and molecular interactions involving nitrogen-containing molecules.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further enhanced the utility of Ammonium-15N hydroxide Solution. These analytical techniques allow for precise detection and quantification of 15N-labeled species, enabling scientists to gain deeper insights into the behavior of nitrogen atoms within biological molecules. For instance, studies utilizing this solution have provided critical data on the incorporation of labeled nitrogen into amino acids, nucleotides, and other nitrogenous compounds, thereby facilitating a better understanding of protein synthesis and nucleic acid metabolism.

The high isotopic purity of 98 Atom % 15N in this solution ensures minimal interference from non-labeled isotopes, which is crucial for accurate experimental results. This level of enrichment makes it an ideal choice for applications where sensitivity and specificity are paramount. Researchers often employ this solution in tracer studies to track the fate of nitrogen atoms in metabolic pathways, helping to elucidate the mechanisms underlying various biological processes. Additionally, its use in drug development has proven invaluable, as it allows for the precise monitoring of drug metabolism and biodistribution.

One of the most compelling aspects of Ammonium-15N hydroxide Solution is its versatility across multiple disciplines. In the realm of environmental science, for example, this compound has been utilized to study nitrogen cycling in ecosystems. By tracking 15N-labeled nutrients, scientists can assess the movement of nitrogen through different trophic levels, providing critical insights into ecosystem health and nutrient management. Similarly, in agricultural research, this solution has been employed to evaluate the efficiency of nitrogen use in crops, aiding in the development of sustainable farming practices.

The pharmaceutical industry has also benefited immensely from the use of Ammonium-15N hydroxide Solution. Isotope-labeled compounds are frequently employed as probes to investigate enzyme kinetics and binding interactions. For instance, studies involving 15N-labeled amino acids have shed light on how enzymes interact with their substrates at the molecular level. This information is crucial for designing more effective drugs with improved target specificity and reduced side effects. Furthermore, the use of 15N-labeled drug candidates allows for non-invasive imaging techniques such as positron emission tomography (PET) scans, which are essential for assessing drug distribution and pharmacokinetics in vivo.

Recent research has highlighted the importance of Ammonium-15N hydroxide Solution in understanding global climate change. Nitrogen is a key component in many environmental processes, including the formation of nitrous oxide (N2O), a potent greenhouse gas. By employing 15N-tracing techniques, scientists can quantify the sources and sinks of N2O in various ecosystems, contributing to more accurate climate models. This research underscores the broader implications of isotopic labeling beyond traditional biochemical studies.

The synthesis and handling of Ammonium-15N hydroxide Solution require meticulous attention to detail to maintain its high isotopic purity. Manufacturers must employ advanced chemical processes to achieve the desired level of enrichment while ensuring that impurities are minimized. This often involves techniques such as gas diffusion or catalytic exchange reactions, which are optimized to maximize yield and purity. Once synthesized, proper storage conditions must be maintained to prevent degradation or contamination.

The safety profile of Ammonium-15N hydroxide Solution is another critical consideration. While not classified as a hazardous material under standard regulations, it is essential to handle this solution with appropriate precautions due to its potential reactivity with certain substances. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this compound. Additionally, laboratories should be equipped with adequate ventilation systems to prevent inhalation exposure.

In conclusion,Ammonium-15N hydroxide Solution ~14 N in H2O, 98 Atom % 15N, with CAS number 62948-80-5, represents a cornerstone in modern chemical research. Its high isotopic purity and versatility make it an indispensable tool for investigating nitrogen dynamics across various scientific disciplines. From unraveling metabolic pathways to addressing environmental challenges and advancing pharmaceutical development,Ammonium-15N hydroxide Solution continues to play a pivotal role in pushing the boundaries of scientific discovery.

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